Cas no 1255637-06-9 (2-(4-Cyanophenyl)isonicotinic acid)

• Product Name: 2-(4-Cyanophenyl)isonicotinic acid
• CAS No: 1255637-06-9
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• CID: 2760755
• PubChem ID: 50999394
• Update Time: 2025-04-21

2-(4-Cyanophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20679494
• 2-(4-CYANOPHENYL)ISONICOTINICACID
• 2-(4-Cyanophenyl)-isonicotinic acid
• SCHEMBL15129764
• 2-(4-CYANOPHENYL)ISONICOTINIC ACID
• 1255637-06-9
• MFCD17079047
• 2-(4-Cyanophenyl)isonicotinic acid

• MDL： MFCD17079047
• Inchi： 1S/C13H8N2O2/c14-8-9-1-3-10(4-2-9)12-7-11(13(16)17)5-6-15-12/h1-7H,(H,16,17)
• InChI Key： AMVOHNYZDRUSSS-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 224.058577502Da
• Monoisotopic Mass: 224.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74Ų